1,3,5-trimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3,5-trimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. The compound is commonly referred to as "TMP" and is a pyrazole-based compound that has shown promise in various fields of research, including cancer treatment, neurodegenerative diseases, and inflammation.
Mechanism of Action
The mechanism of action of TMP is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. In cancer research, TMP has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, TMP has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
TMP has been shown to have a variety of biochemical and physiological effects. In cancer research, TMP has been shown to induce apoptosis, inhibit cell proliferation, and inhibit tumor growth. Additionally, TMP has been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
TMP has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. Additionally, TMP has been shown to have low toxicity and is well-tolerated in animal studies. However, TMP has limitations in terms of its solubility and bioavailability, which may limit its use in certain applications.
Future Directions
There are several future directions for research on TMP. In cancer research, further studies are needed to determine the optimal dosing and administration of TMP for maximum efficacy. Additionally, studies are needed to determine the potential for TMP to be used in combination with other cancer treatments. In neurodegenerative disease research, further studies are needed to determine the potential for TMP to be used as a neuroprotective agent. Finally, studies are needed to determine the safety and efficacy of TMP in human clinical trials.
Synthesis Methods
The synthesis of TMP involves the reaction of 2-oxo-3-oxazolidinecarboxylic acid with 1,3,5-trimethylpyrazole in the presence of a base such as sodium hydroxide. The resulting product is then treated with acetic anhydride to form 1,3,5-trimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide.
Scientific Research Applications
TMP has been extensively studied for its potential therapeutic applications. In cancer research, TMP has been shown to inhibit the growth of tumor cells and induce apoptosis. Additionally, TMP has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. TMP has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory conditions.
properties
IUPAC Name |
1,3,5-trimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2/c1-8-11(9(2)15(3)14-8)12(16)13-7-10-5-4-6-17-10/h10H,4-7H2,1-3H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAWILIPZVRGGBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)NCC2CCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.